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Compound of Interest

Compound Name: Glutaronitrile

Cat. No.: B146979 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the hazards and safe handling protocols for all laboratory chemicals is paramount. This in-

depth technical guide provides a comprehensive overview of the safety data and handling

precautions for Glutaronitrile (CAS No. 544-13-8).

Chemical and Physical Properties
Glutaronitrile is a dinitrile compound with the molecular formula C₅H₆N₂.[1] It is a colorless to

light yellow liquid at room temperature.[2][3] A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value References

Molecular Weight 94.11 g/mol [1][4]

Appearance
Clear colorless to light yellow

liquid
[2][3]

Odor Odorless [2]

Melting Point -29 °C / -20.2 °F [2][4][5]

Boiling Point 285 - 287 °C / 545 - 548.6 °F [2][3][4][5]

Density 0.990 - 0.995 g/mL at 25 °C [2][3][4]

Flash Point > 112 °C / > 233.6 °F [2][4]

Solubility

Soluble in water, acetone, and

chloroform. Slightly soluble in

alcohol and diethyl ether.

[3][4]

Refractive Index n20/D 1.434 [3][4][5]

Hazard Identification and Classification
Glutaronitrile is classified as a toxic and hazardous substance. The primary routes of

exposure are ingestion, skin contact, and inhalation.[1] Its toxicity is primarily attributed to its in

vivo metabolism to cyanide.[1] Table 2 summarizes the GHS hazard classification for

Glutaronitrile.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Danger[4]
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Hazard Pictogram:[4]

GHS06 (Skull and crossbones)

Toxicological Information
The toxicity of glutaronitrile is significant due to its metabolic conversion to cyanide.[1]

Organic nitriles can be bioactivated by hepatic microsomal enzymes, such as cytochrome P-

450, to release free cyanide.[6][7][8] This process involves the oxidation of the carbon atom

adjacent to the nitrile group, forming a cyanohydrin intermediate which then decomposes to

release cyanide and an aldehyde.[8]

The released cyanide ion is a potent inhibitor of cytochrome c oxidase (Complex IV) in the

mitochondrial electron transport chain.[1][4][9] This inhibition blocks cellular respiration, leading

to cellular hypoxia and a shift to anaerobic metabolism, resulting in lactic acidosis and cell

death.[1][4]
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Glutaronitrile Hepatic Microsomal Enzymes
(Cytochrome P-450)

Metabolism Cyanohydrin Intermediate Cyanide (CN⁻)Decomposition Cytochrome c Oxidase
(Mitochondria)

Inhibition Inhibition of
Cellular Respiration

Cellular Hypoxia &
ATP Depletion Cell Death

Spill Occurs

Evacuate Area &
Isolate Spill

Don Appropriate PPE

Ensure Ventilation

Contain Spill with
Inert Absorbent

Collect Absorbed Material
into Labeled Container

Decontaminate Spill Area

Dispose of all Contaminated
Materials as Hazardous Waste

Report Incident
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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